5-Methyl-5-phenyloxolan-2-one

• CAS No.: 21303-80-0
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 5-methyl-5-phenyloxolan-2-one
• InChI: InChI=1S/C11H12O2/c1-11(8-7-10(12)13-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: JIJBMROEIDUWCW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)O1)C2=CC=CC=C2

Description

5-Methyl-5-phenyloxolan-2-one is a γ-lactone featuring a five-membered oxolane (tetrahydrofuran) ring substituted with a methyl and phenyl group at the 5-position. Its IUPAC name reflects the lactone structure (oxolan-2-one) and substituents.

Comparison with Similar Compounds

5-Hexyl-5-methyloxolan-2-one (C₁₁H₂₀O₂)

• Structure : Shares the γ-lactone core but replaces the phenyl group with a hexyl chain.
• Properties : Increased lipophilicity (logP ~3.5 estimated) due to the alkyl chain, making it more suitable for lipid-based formulations or flavor/fragrance applications.
• Applications : Alkyl-substituted lactones are often used in perfumery or as flavoring agents due to their volatility and odor profiles .

Heterocyclic Compounds with Similar Substituents

5-Methyl-5-phenylhydantoin (C₁₀H₁₀N₂O₂)

• Structure : A hydantoin (imidazolidine-2,4-dione) with 5-methyl and 5-phenyl groups.
• Properties : Higher melting point (199–201°C) due to hydrogen bonding from the two amide groups.
• Applications: Hydantoins are precursors to amino acids and anticonvulsant drugs. The phenyl group may enhance binding to aromatic residues in biological targets .

5-(1-Methoxypropan-2-yl)-4-methylfuran-2(5H)-one (C₉H₁₄O₃)

• Structure: A furanone derivative with methoxy and methyl substituents.
• Research Findings : Studied for antimicrobial activity; methoxy groups may enhance membrane permeability in microbial cells .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Features
5-Methyl-5-phenyloxolan-2-one	C₁₁H₁₂O₂	176.21	Not reported	Aromatic substituent, γ-lactone core
5-Methyl-5-phenylhydantoin	C₁₀H₁₀N₂O₂	190.19	199–201	High thermal stability, H-bonding sites
5-Hexyl-5-methyloxolan-2-one	C₁₁H₂₀O₂	184.27	Not reported	High lipophilicity, alkyl chain
4-Methylfuran-2(5H)-one derivative	C₉H₁₄O₃	170.21	Not reported	Oxygen-rich, antimicrobial potential

Key Research Findings and Implications

Substituent Effects on Reactivity: The phenyl group in 5-methyl-5-phenyloxolan-2-one may stabilize transition states in ring-opening reactions, a critical step in synthesizing carboxylic acid derivatives . In contrast, alkyl chains (e.g., hexyl) in analogs prioritize hydrophobic interactions, favoring non-polar solvents in synthesis .

Biological Activity: Furanone derivatives with methoxy groups (e.g., C₉H₁₄O₃) exhibit moderate antimicrobial activity, suggesting that electron-donating substituents enhance bioactivity . Hydantoins like 5-methyl-5-phenylhydantoin are enzymatically hydrolyzed to ureido acids, highlighting their role in prodrug design .

Thermal Stability :

• The high melting point of 5-methyl-5-phenylhydantoin underscores the importance of hydrogen bonding in solid-state stability, a consideration for pharmaceutical formulation .